![molecular formula C7H15Cl3Si B1585546 Silane, trichloroheptyl- CAS No. 871-41-0](/img/structure/B1585546.png)
Silane, trichloroheptyl-
Overview
Description
Synthesis Analysis
Silane synthesis can be achieved by hydrosilylation or electrophilic silylation . A study on electrodeposited silane-based superhydrophobic coatings for corrosion protection of carbon steel highlighted the importance of pH and the ratio between the number of mols of octyltriethoxysilane (OTES) and tetraethoxysilane (TEOS) in achieving higher water contact angles .Molecular Structure Analysis
The molecular structure of silane compounds can be complex. For instance, the bond length for Si (1)–C (1) was found to be 1.874 (5) Å and somewhat shorter for the Si–C (sp2) bonds .Physical And Chemical Properties Analysis
Silane treatment has been shown to improve the cellulose content of certain materials . For instance, a study found that silane treatment improved the hydrophobic behavior of organosilicon modified starch properties .Scientific Research Applications
Chemical Synthesis and Radical Reactions
Tris(trimethylsily1)silane, a variant of silane, serves as an effective reducing agent for various organic compounds and as a hydrosilylating agent for ketones and alkenes. It mediates the formation of carbon-carbon bonds via radicals, accommodating a variety of organic substrates as alkyl radical precursors. Its absolute rate constants for reactions with diverse organic compounds have been measured, showing significant reactivity with certain types of chemical bonds (Ballestri et al., 1991).
Surface Chemistry and Material Science
A study explored the characteristics of hydrophobic trichlorosilanes on SiO2 surfaces. The research analyzed three different silanes, including trichlorosilane variants, for their efficiency as organic compounds in surface coating. Chemical and electrochemical investigations were conducted, with the latter showing that one variant, FDDTS, performed better than others. This study highlights the importance of trichlorosilanes in surface chemistry (Baruwa et al., 2019).
Industrial Applications in Silicon Production
Silane, specifically trichlorosilane, finds application in the production of solar photovoltaic cells. The process involves reactive distillation systems that intensify production of trichlorosilane, dichlorosilane, and monochlorosilane. This study details the optimal design of such systems, highlighting the importance of silanes in the renewable energy sector (Medina-Herrera et al., 2017).
Construction Materials
In construction, silanes and their derivatives are utilized to enhance the hydration and mechanical properties of mortars. They act as coupling agents and chemically react with calcium silicate hydrates. This research demonstrates how silanes can improve the flexural and compressive strength of mortars, thereby playing a crucial role in the construction industry (Feng et al., 2016).
Corrosion Protection and Adhesion
Silanes, including trichlorosilanes, are applied to improve the adhesion of organic coatings to metals and protect against corrosion. Research on films of vinyl-triethoxy silane on iron revealed enhanced protective properties and chemical changes that contribute to corrosion inhibition. This illustrates the role of silanes in both adhesion enhancement and corrosion protection (Flis & Kanoza, 2006).
Scientific Research Applications of "Silane, Trichloroheptyl-"
1. Chemical Synthesis and Radical Reactions
- Tris(trimethylsilyl)silane in Organic Synthesis : Tris(trimethylsily1)silane functions effectively as a reducing agent for various organic compounds and as a hydrosilylating agent for ketones and alkenes. It plays a crucial role in the formation of carbon-carbon bonds via radical mechanisms. This application is significant in organic chemistry for synthesizing diverse organic molecules (Ballestri et al., 1991).
2. Surface Chemistry and Materials Science
- Characteristics of Hydrophobic Trichlorosilanes : A study investigated the chemical and electrochemical characteristics of different hydrophobic trichlorosilanes on SiO2 surfaces. The research emphasized the importance of these compounds in optimizing surface adhesion and chemical properties (Baruwa et al., 2019).
3. Renewable Energy Sector
- Silane in Solar Photovoltaic Cells : Trichlorosilane, a form of silane, has been applied in the production of solar photovoltaic cells. The research in this area has focused on developing efficient production systems, including reactive distillation systems for silane derivatives (Medina-Herrera et al., 2017).
4. Construction Industry
- Silanes in Cement Hydration and Mortar Properties : The effects of silanes and their derivatives on cement hydration and the mechanical properties of mortars have been extensively studied. Silanes serve as coupling agents, enhancing the strength and durability of mortars (Feng et al., 2016).
5. Corrosion Protection and Metal Adhesion
- Silane Films for Metal Protection : Silanes, including trichlorosilanes, are used to improve the adhesion of organic coatings to metals and protect against corrosion. Research demonstrated their effectiveness in enhancing protective properties and inhibiting corrosion (Flis & Kanoza, 2006).
Mechanism of Action
Target of Action
Trichloro(heptyl)silane, also known as Silane, trichloroheptyl-, is primarily used in the manufacture of polycrystalline silicon metal for the semiconductor and solar cell industries . It serves as a raw material in these industries, indicating that its primary targets are silicon-based substrates .
Mode of Action
Trichloro(heptyl)silane interacts with its targets through a process known as electrophilic substitution . This process involves the attack of an electrophile on an allyl or vinylsilane, resulting in the incorporation of an allyl or vinyl group at the electrophilic center after the loss of the silyl group . The electron-releasing strength of the carbon-silicon bond in Trichloro(heptyl)silane is large, controlling the site of reaction and stereoselectivity .
Biochemical Pathways
The biochemical pathways affected by Trichloro(heptyl)silane primarily involve the synthesis of polycrystalline silicon . The compound plays a crucial role in the Siemens process, which includes the conversion of technical grade silicon to trichlorosilane followed by rectification and hydrogen reduction . The process results in the production of polycrystalline silicon, which is used in various applications, including the production of semiconductors and solar cells .
Result of Action
The primary result of Trichloro(heptyl)silane’s action is the production of polycrystalline silicon . This silicon is used in the manufacture of semiconductors and solar cells, contributing to the functionality and efficiency of these devices .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Trichloro(heptyl)silane. For instance, the compound reacts with water, including moisture in the air . Therefore, the presence of water or humidity in the environment can influence the compound’s stability and reactivity. Additionally, the compound is sensitive to heat and light, which can also affect its stability and efficacy .
Safety and Hazards
Future Directions
properties
IUPAC Name |
trichloro(heptyl)silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15Cl3Si/c1-2-3-4-5-6-7-11(8,9)10/h2-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRQHGWJPIZXDTA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC[Si](Cl)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15Cl3Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20883599 | |
Record name | Silane, trichloroheptyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20883599 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
871-41-0 | |
Record name | Trichloroheptylsilane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=871-41-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Silane, trichloroheptyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000871410 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Silane, trichloroheptyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Silane, trichloroheptyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20883599 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Trichloroheptylsilane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.643 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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